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Compound of Interest

Compound Name: VKGILS-NH2 TFA

Cat. No.: B13657455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VKGILS-NH2 TFA is a synthetic peptide that serves as an essential negative control in cell

culture experiments investigating the protease-activated receptor 2 (PAR2) signaling pathway.

[1][2] It is the reversed amino acid sequence of the PAR2 agonist peptide, SLIGKV-NH2. Due

to this reversed sequence, VKGILS-NH2 TFA is biologically inactive and should not elicit

cellular responses mediated by PAR2 activation.[1][2] Its primary application is to ensure that

any observed effects from the active PAR2 agonist are specific to receptor activation and not

due to non-specific peptide effects, the solvent, or the experimental conditions. Proper use of

this control peptide is critical for the validation and interpretation of experimental results.
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Characteristic Description

Product Name VKGILS-NH2 TFA

Sequence
H-Val-Lys-Gly-Ile-Leu-Ser-NH2 trifluoroacetate

salt

Molecular Formula C27H51N7O6 · (C2F3O2H)x

Molecular Weight 585.74 (net peptide)

Purity Typically >95%

Appearance White to off-white lyophilized powder

Solubility

Soluble in sterile water or cell culture medium.

For hydrophobic peptides, a small amount of

DMSO may be used for initial solubilization.[3]

Storage

Store lyophilized peptide at -20°C to -80°C.

Reconstituted stock solutions should be stored

at -80°C for up to 6 months or -20°C for up to 1

month. Avoid repeated freeze-thaw cycles.

Key Applications
Negative Control for PAR2 Activation: Used alongside PAR2 agonists (e.g., SLIGRL-NH2 or

trypsin) to demonstrate the specificity of the observed biological effects.

Validation of Cellular Assays: Helps to rule out false-positive results in assays measuring

downstream effects of PAR2 signaling, such as calcium mobilization, cytokine release, or cell

proliferation.

Drug Development Screening: Employed in high-throughput screening campaigns to identify

specific PAR2 modulators by differentiating true hits from compounds with non-specific

activities.

Experimental Protocols
Reconstitution of VKGILS-NH2 TFA

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.proimmune.com/wp-content/uploads/2020/10/ST55-Peptide-eBook.pdf
https://www.benchchem.com/product/b13657455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13657455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is crucial to properly handle and dissolve the peptide to maintain its integrity and ensure

accurate concentrations in your experiments.

Materials:

VKGILS-NH2 TFA lyophilized powder

Sterile, nuclease-free water or sterile phosphate-buffered saline (PBS)

For potentially hydrophobic peptides, sterile dimethyl sulfoxide (DMSO)

Sterile, low-protein binding microcentrifuge tubes

Protocol:

Pre-cool all solutions and tubes: Before opening, bring the vial of lyophilized peptide to room

temperature to prevent condensation.

Initial Solubilization: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Aqueous Solvents (Primary Recommendation): For most applications, sterile water or PBS

are the recommended solvents. Add the required volume of solvent to the vial to achieve a

desired stock concentration (e.g., 1-10 mM). Gently vortex or pipette up and down to

dissolve the peptide completely.

Organic Solvents (If Necessary): If the peptide is difficult to dissolve in aqueous solutions, a

small amount of sterile DMSO can be used to create a concentrated stock solution.

Subsequently, this stock can be diluted with sterile water or culture medium to the final

working concentration. Ensure the final DMSO concentration in the cell culture is non-toxic

(typically ≤ 0.1%).

Aliquot and Store: Aliquot the reconstituted peptide into single-use, low-protein binding tubes

to avoid repeated freeze-thaw cycles. Store at -80°C.

Cell Culture Treatment Protocol
This protocol outlines the general steps for treating cells in culture with VKGILS-NH2 TFA as a

negative control alongside a PAR2 agonist.
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Materials:

Cultured cells expressing PAR2 (e.g., HT-29, various endothelial or epithelial cells)

Complete cell culture medium

PAR2 agonist (e.g., SLIGRL-NH2 or trypsin)

Reconstituted VKGILS-NH2 TFA stock solution

Phosphate-buffered saline (PBS)

Multi-well cell culture plates

Protocol:

Cell Seeding: Seed the cells in a multi-well plate at a density appropriate for the specific

assay and allow them to adhere and reach the desired confluency (typically 24-48 hours).

Starvation (Optional but Recommended): For many signaling studies, it is beneficial to

serum-starve the cells for 4-24 hours prior to treatment to reduce basal signaling.

Preparation of Working Solutions: On the day of the experiment, thaw the aliquots of the

PAR2 agonist and VKGILS-NH2 TFA. Prepare working solutions by diluting the stock

solutions in a serum-free or complete culture medium to the desired final concentrations. A

typical concentration range for peptide controls is 1-100 µM, which should match the

concentration of the active peptide being used.

Treatment:

Untreated Control: Add only the vehicle (e.g., culture medium with the same final

concentration of DMSO, if used) to a set of wells.

Negative Control (VKGILS-NH2 TFA): Add the prepared VKGILS-NH2 TFA working

solution to another set of wells.

Positive Control (PAR2 Agonist): Add the prepared PAR2 agonist working solution to a

third set of wells.
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Incubation: Incubate the cells for the desired period, which can range from minutes for

signaling pathway studies (e.g., calcium flux) to hours or days for gene expression or cell

proliferation assays.

Downstream Analysis: Following incubation, proceed with the specific downstream assay to

assess the cellular response (e.g., cell lysis for Western blotting, RNA extraction for qPCR,

or a cell viability assay).

Expected Results
As VKGILS-NH2 TFA is a biologically inactive control peptide, it is expected to have no

significant effect on PAR2-mediated signaling pathways. In a well-designed experiment, the

results for the cells treated with VKGILS-NH2 TFA should be comparable to the untreated or

vehicle-treated control group. Any significant cellular response observed with the PAR2 agonist,

but not with VKGILS-NH2 TFA, can be attributed to the specific activation of PAR2.
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Experimental Workflow for PAR2 Activation Assay
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Caption: Experimental workflow for a typical PAR2 activation assay.
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Conceptual Relationship of PAR2 Peptides
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Caption: Conceptual diagram of PAR2 agonist vs. inactive control peptide.
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Issue Possible Cause Solution

Variability between replicates

Inconsistent cell seeding,

inaccurate pipetting of

peptides, or peptide

degradation.

Ensure uniform cell seeding.

Use calibrated pipettes and

low-protein binding tips.

Prepare fresh dilutions of

peptides for each experiment

and avoid repeated freeze-

thaw cycles.

Effect observed with VKGILS-

NH2 TFA

The peptide batch may be

contaminated, the

concentration used may be too

high leading to non-specific

effects, or the observed effect

is not PAR2-mediated.

Verify the purity of the peptide.

Perform a dose-response

curve to ensure the

concentration is not causing

off-target effects. Use other

negative controls, such as a

different scrambled peptide, to

confirm the non-specific nature

of the response.

No effect observed with the

PAR2 agonist

The cells may not express

functional PAR2, the agonist

may have degraded, or the

assay is not sensitive enough.

Confirm PAR2 expression via

qPCR or Western blotting. Use

a fresh aliquot of the agonist.

Optimize the assay conditions,

such as incubation time and

reagent concentrations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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